Cas no 937068-58-1 (2-Methoxy-3-(trifluoromethyl)benzoic acid)

• Product Name: 2-Methoxy-3-(trifluoromethyl)benzoic acid
• CAS No: 937068-58-1
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• MDL: MFCD09832311
• CID: 3161465
• PubChem ID: 21544491
• Update Time: 2025-05-20

2-Methoxy-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethyl)benzoic acid
• 3-Carboxy-2-methoxybenzotrifluoride, 3-(Trifluoromethyl)-o-anisic acid, 2-Carboxy-6-(trifluoromethyl)anisole
• 937068-58-1
• MFCD09832311
• 2-methoxy-3-(trifluoromethyl)benzoicacid
• EN300-1931814
• D96195
• DTXSID801271454
• STK505489
• 2-Methoxy-3-trifluoromethylbenzoic acid
• AKOS000321614
• SCHEMBL4123848
• JS-4662
• MMB06858

• MDL： MFCD09832311
• Inchi： 1S/C9H7F3O3/c1-15-7-5(8(13)14)3-2-4-6(7)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： COVAZHQHYXQLOT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(=O)O)C=1OC)(F)F

Computed Properties

• Exact Mass: 220.03472857g/mol
• Monoisotopic Mass: 220.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

2-Methoxy-3-(trifluoromethyl)benzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Methoxy-3-(trifluoromethyl)benzoic acid

Comprehensive Guide to 2-Methoxy-3-(trifluoromethyl)benzoic acid (CAS No. 937068-58-1): Properties, Applications, and Market Insights

2-Methoxy-3-(trifluoromethyl)benzoic acid (CAS No. 937068-58-1) is a specialized organic compound widely recognized for its unique structural features and versatile applications in pharmaceutical and agrochemical research. This aromatic carboxylic acid derivative, characterized by a methoxy group and a trifluoromethyl substituent, has garnered significant attention due to its role as a key intermediate in drug discovery and material science. In this in-depth exploration, we examine the compound's molecular characteristics, synthesis pathways, industrial uses, and emerging trends that align with current scientific and commercial interests.

The molecular structure of 2-Methoxy-3-(trifluoromethyl)benzoic acid combines a benzoic acid core with strategic substitutions that enhance its reactivity and binding properties. The methoxy group at the 2-position contributes to electron-donating effects, while the trifluoromethyl group at the 3-position introduces strong electron-withdrawing characteristics. This push-pull electronic configuration makes the compound particularly valuable in designing bioactive molecules, as evidenced by its frequent appearance in patents for kinase inhibitors and anti-inflammatory agents—two of the most searched therapeutic categories in pharmaceutical databases.

Recent advancements in synthetic methodologies have positioned 937068-58-1 as a crucial building block for fluorinated pharmaceutical intermediates, a trending topic in medicinal chemistry forums. The incorporation of fluorine atoms—one of the hottest subjects in drug design—improves metabolic stability and membrane permeability of candidate drugs. Laboratory protocols for this compound often involve palladium-catalyzed coupling reactions or selective oxidation techniques, with yield optimization being a frequently searched query among synthetic chemists.

Beyond pharmaceuticals, 2-Methoxy-3-(trifluoromethyl)benzoic acid finds applications in advanced material science, particularly in the development of liquid crystal compounds and organic electronic materials. These applications leverage the compound's ability to influence mesomorphic behavior and charge transport properties—a subject gaining traction in renewable energy research. The compound's thermal stability (often confirmed through DSC analysis, another commonly searched analytical technique) makes it suitable for high-performance polymer additives.

The commercial landscape for CAS 937068-58-1 reflects growing demand from contract research organizations and specialty chemical manufacturers. Market analysis reveals increasing procurement inquiries from Asia-Pacific regions, particularly for custom synthesis services—a long-tail keyword with rising search volume. Quality specifications typically require ≥98% purity (HPLC verified), with particular attention to residual solvent levels—a compliance aspect frequently queried by quality control professionals.

Environmental and handling considerations for 2-Methoxy-3-(trifluoromethyl)benzoic acid follow standard laboratory safety protocols, with proper ventilation and PPE being essential—topics that consistently rank high in safety guideline searches. The compound's stability profile makes it suitable for international shipping under standard conditions, though proper documentation is required—a regulatory aspect often searched by logistics personnel in the fine chemicals sector.

Emerging research directions include exploring the compound's potential in metal-organic frameworks (MOFs)—a cutting-edge area with exponential growth in scientific literature. The balance between aromaticity and fluorophilicity in 937068-58-1 makes it an interesting linker candidate for porous materials, addressing current interests in gas storage and separation technologies. Computational chemistry studies (a rapidly growing search category) predict favorable interaction energies when this compound coordinates with various metal nodes.

Analytical characterization of 2-Methoxy-3-(trifluoromethyl)benzoic acid typically involves a combination of NMR spectroscopy (particularly ¹⁹F NMR for the trifluoromethyl group), mass spectrometry, and FT-IR analysis—all techniques that generate substantial search traffic among analytical chemists. The compound's distinctive spectral signatures serve as valuable teaching examples in spectroscopy courses, contributing to its academic relevance.

For researchers sourcing this material, technical specifications often include inquiries about scale-up feasibility and alternative synthetic routes—long-tail keywords reflecting practical industry concerns. Reputable suppliers provide comprehensive technical data sheets with detailed information on solubility profiles (particularly in DMSO and ethanol—common solvents searched in formulation studies) and compatibility with various reaction conditions.

The patent landscape surrounding CAS 937068-58-1 reveals its strategic importance in intellectual property portfolios, especially in biaryl coupling reactions and heterocycle formation—two transformation types generating substantial interest in process chemistry circles. Recent patent applications frequently cite this compound as a precursor to bioactive molecules targeting neurological disorders—a therapeutic area with growing public and scientific attention.

Looking forward, the scientific community anticipates expanded applications of 2-Methoxy-3-(trifluoromethyl)benzoic acid in proteolysis targeting chimeras (PROTACs)—an innovative drug modality currently dominating pharmaceutical research discussions. The compound's balanced lipophilicity (a property frequently modeled in drug design software searches) and robust chemical handle make it attractive for bifunctional linker design in targeted protein degradation platforms.

In academic settings, this compound serves as an excellent case study for teaching electronic effects in aromatic systems and strategies for introducing fluorinated groups—concepts that consistently appear in chemistry education searches. Its well-documented spectral data and predictable reactivity patterns make it a reliable reference material for method development and instrumentation training.

The global market for 937068-58-1 continues to evolve with advancements in continuous flow chemistry—a production technology generating significant search interest among process engineers. Manufacturers are increasingly addressing queries about green chemistry alternatives for its synthesis, reflecting broader industry trends toward sustainable practices. These developments position the compound at the intersection of innovation and environmental responsibility in chemical manufacturing.